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Compound of Interest

Bis(tricyclohexylphosphine)nickel(l
1) chloride

cat. No.: B1353609

Compound Name:

Essential Safety and Handling Guide for
Bis(tricyclohexylphosphine)nickel(ll) chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for the handling of
Bis(tricyclohexylphosphine)nickel(ll) chloride. Adherence to these guidelines is essential to
ensure a safe laboratory environment.

Hazard Identification and Classification

Bis(tricyclohexylphosphine)nickel(ll) chloride is a hazardous substance that requires
careful handling. The Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals identifies several key hazards associated with this compound.
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Hazard Classification GHS Category Hazard Statement
o H302: Harmful if swallowed.[1]
Acute Toxicity (Oral) Category 4 o]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction.[1][2]
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer.[1][2]
H334: May cause allergy or
Respiratory Sensitization Category 1 asthma symptoms or breathing

difficulties if inhaled.[2][3]

N o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure.[2][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling
Bis(tricyclohexylphosphine)nickel(ll) chloride to minimize exposure and ensure personal
safety.
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PPE Category

Item

Specification

Eye and Face Protection

Safety glasses with side

shields or goggles

Must meet ANSI Z87.1
standards.[4] A face shield
may be required for splash
hazards.[5][6]

Skin Protection

Chemical-resistant gloves

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended.[7] Always
inspect gloves before use and
change them immediately if

contaminated.

Lab coat

A flame-resistant lab coat

should be worn.[5]

Protective clothing

Wear long sleeves and pants

to prevent skin exposure.[7][8]

Respiratory Protection

Dust respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator, such as
an N95 dust mask, especially
when handling the powder
form.[9][10]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is crucial for the safe handling of this compound. The following workflow

outlines the necessary steps from preparation to disposal.
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Preparation

Review Safety Data Sheet (SDS)

'

Don Appropriate PPE

l

Work in a Fume Hood
or Well-Ventilated Area

Handling

Carefully Weigh/Handle Compound
(Avoid Dust Generation)

Use Appropriate Tools for Transfer

Conduct Experiment

Post-Handling & IDecontamination Waste [Disposal

Collect Waste in a

Decontaminate Work Surfaces Lefeen, Sealler] Comalicr

Remove and Dispose of

Contaminated PPE Properly Store Waste in a Designated Area

Dispose of Through an
Approved Waste Disposal Plant

Wash Hands Thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Bis(tricyclohexylphosphine)nickel(ll) chloride
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Emergency Procedures

In the event of exposure, follow these first-aid measures immediately.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Consult a

physician.[1]

Eye Contact

Rinse out with plenty of water. Call an
ophthalmologist. Remove contact lenses if

present and easy to do.[1]

Ingestion

Immediately make the victim drink water (two
glasses at most). Consult a physician.[1] Do

NOT induce vomiting.

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and

further exposure.

Spill Response:

e Evacuate the area.

o Wear appropriate PPE as outlined above.

e Avoid generating dust.

o Carefully sweep or scoop up the spilled solid material.

e Collect the material in a sealed, labeled container for disposal.

o Clean the spill area thoroughly with a suitable solvent and then wash with soap and water.
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Disposal:

» All waste containing Bis(tricyclohexylphosphine)nickel(ll) chloride must be treated as
hazardous waste.

» Dispose of the compound and any contaminated materials in a sealed, properly labeled
container.

e Arrange for disposal through a licensed waste disposal company.[3][11] Do not dispose of
down the drain or in regular trash.[8]

» Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. sigmaaldrich.com [sigmaaldrich.com]

e 2. chemicalbook.com [chemicalbook.com]
o 3. tcichemicals.com [tcichemicals.com]

e 4. perinton.gov [perinton.gov]

o 5. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 6. hazmatschool.com [hazmatschool.com]

e 7.ltschem.com [ltschem.com]

8. fishersci.com [fishersci.com]

» 9. sigmaaldrich.com [sigmaaldrich.com]

e 10. multimedia.3m.com [multimedia.3m.com]

e 11. Proper disposal of chemicals - Sciencemadness Wiki [sciencemadness.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1353609?utm_src=pdf-body
https://www.tcichemicals.com/SG/en/sds/B3534_JP_EN.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.fishersci.com/store/msds?partNumber=AC217500500&countryCode=US&language=en
https://www.benchchem.com/product/b1353609?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/aldrich/708526
https://www.chemicalbook.com/msds/19999-87-2.pdf
https://www.tcichemicals.com/SG/en/sds/B3534_JP_EN.pdf
https://perinton.gov/wp-content/uploads/Personal-Protective-Equipment-Metalwork-Toolbox-Talk-8-1-2024.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ltschem.com/msds/NiCl2.pdf
https://www.fishersci.com/store/msds?partNumber=AC217500500&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/708526
https://multimedia.3m.com/mws/media/2300314O/psd-ia-hmt-2023-hazard-awareness-bulletin-nickel-au.pdf
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1353609?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling
Bis(tricyclohexylphosphine)nickel(ll) chloride]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1353609#personal-protective-equipment-for-
handling-bis-tricyclohexylphosphine-nickel-ii-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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